Cas no 944896-36-0 ({6-Bromoimidazo[1,2-a]pyridin-3-yl}methanamine)

• Product Name: {6-Bromoimidazo[1,2-a]pyridin-3-yl}methanamine
• CAS No: 944896-36-0
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 5527716
• Update Time: 2025-06-13

{6-Bromoimidazo[1,2-a]pyridin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-a]pyridine-3-MethanaMine, 6-broMo-
• (6-bromoimidazo[1,2-a]pyridin-3-yl)methanamine
• {6-Bromoimidazo[1,2-a]pyridin-3-yl}methanamine

• Inchi： 1S/C8H8BrN3/c9-6-1-2-8-11-4-7(3-10)12(8)5-6/h1-2,4-5H,3,10H2
• InChI Key： FDFWNZVPMCPDRM-UHFFFAOYSA-N
• SMILES： C12=NC=C(CN)N1C=C(Br)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on {6-Bromoimidazo[1,2-a]pyridin-3-yl}methanamine

The Role of {6-Bromoimidazo[1,2-a]pyridin-3-yl}methanamine (CAS No. 944896-36-0) in Modern Chemical and Pharmaceutical Research

The compound {6-Bromoimidazo[1,2-a]pyridin-3-yl}methanamine (CAS No. 944896-36-0) represents a structurally unique member of the imidazopyridine class of heterocyclic compounds. Its molecular architecture combines the rigid imidazo[1,2-a]pyridine scaffold with a bromine substituent at position 6 and an amine functional group via a methylene linker. This configuration positions it as a promising lead compound in medicinal chemistry due to its potential for modulating protein-protein interactions (PPIs) and enzyme activities. Recent advancements in computational modeling have highlighted its ability to form hydrogen bonds with target residues through the methanamine moiety while leveraging the hydrophobicity of the brominated aromatic core for optimal binding affinity.

Synthetic methodologies for this compound have evolved significantly since its initial preparation in 2018. Current protocols emphasize environmentally benign conditions using microwave-assisted solid-phase synthesis, achieving yields exceeding 85% under solvent-free conditions. A groundbreaking study published in Chemical Communications (2023) demonstrated regioselective bromination via a palladium-catalyzed cross-coupling approach that eliminates hazardous reagents previously required for analogous transformations. These improvements align with green chemistry principles while maintaining structural integrity of the imidazo[1,2-a]pyridine core.

In pharmacological investigations, this compound has emerged as a selective inhibitor of histone deacetylase 6 (HDAC6), with IC₅₀ values measured at submicromolar concentrations in cellular assays. Preclinical data from Nature Communications (2023) revealed its ability to disrupt α-tubulin acetylation patterns without affecting other HDAC isoforms, suggesting therapeutic utility in neurodegenerative diseases like Alzheimer's where microtubule stability plays a critical role. The bromo-substituted imidazopyridine framework was shown to interact uniquely with the HDAC6 catalytic pocket through π-stacking interactions facilitated by its planar aromatic system.

Clinical translatability studies have focused on optimizing pharmacokinetic properties through prodrug strategies. A recent Journal of Medicinal Chemistry publication described ester-functionalized derivatives that significantly enhanced oral bioavailability while maintaining target specificity. These advancements address key challenges in delivering hydrophilic nitrogen-containing compounds across biological membranes, leveraging the inherent lipophilicity imparted by the brominated aromatic ring system.

In oncology research, this compound's ability to induce autophagy flux has been correlated with synergistic effects when combined with standard chemotherapy agents. A collaborative study between MIT and Dana-Farber Cancer Institute demonstrated that co-administration with paclitaxel increased apoptosis rates by 70% in triple-negative breast cancer models compared to monotherapy regimens. The methanamine group's protonation behavior at physiological pH was identified as critical for intracellular delivery mechanisms.

Structural biology insights from cryo-electron microscopy studies published in eLife (2024) revealed novel binding modes where the methanamine moiety forms cation-pi interactions with target proteins' tryptophan residues while the brominated pyridine ring occupies hydrophobic pockets previously inaccessible to conventional inhibitors. This dual interaction mechanism explains its superior selectivity profile compared to first-generation imidazopyridines lacking halogen substituents.

Ongoing research explores its application as a chemical probe for studying PPIs involving heat shock protein 90 (Hsp90). Preliminary data indicates nanomolar affinity for Hsp90's ATP-binding pocket when conjugated with fluorescent tags, enabling real-time tracking of protein interactions using live-cell microscopy techniques. This capability positions it as an invaluable tool for studying chaperone-mediated proteostasis networks implicated in cancer progression.

Safety pharmacology evaluations conducted according to ICH S7 guidelines have identified favorable toxicity profiles at therapeutic doses. Acute toxicity studies using murine models showed no observable adverse effects up to 50 mg/kg doses, while chronic administration studies over 12 weeks demonstrated no significant organ toxicity or mutagenic potential as assessed by Ames assays and micronucleus tests.

The unique combination of structural features – including the rigid imidazo[1,2-a]pyridinyl core, electron-withdrawing bromo group at position 6, and basic methanamine terminus – creates an ideal platform for structure-based drug design efforts targeting multi-domain protein targets. Current combinatorial chemistry programs are exploring fluorinated analogs and bioisosteres that preserve these critical interactions while enhancing metabolic stability.

In conclusion, {6-Bromoimidazo[1,2-a]pyridin-3-yl}methanamine exemplifies how strategic molecular design can produce compounds with multifaceted biological activities across diverse therapeutic areas. Its evolving role from academic research tool to clinical candidate underscores the importance of integrating computational predictions with rigorous experimental validation in modern drug discovery pipelines.